molecular formula C13H24N4O2 B5678334 N-ethyl-1-methyl-10-oxo-1,4,9-triazaspiro[5.6]dodecane-4-carboxamide

N-ethyl-1-methyl-10-oxo-1,4,9-triazaspiro[5.6]dodecane-4-carboxamide

Cat. No. B5678334
M. Wt: 268.36 g/mol
InChI Key: HXHZRDYTJWPPRJ-UHFFFAOYSA-N
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Description

The compound N-ethyl-1-methyl-10-oxo-1,4,9-triazaspiro[5.6]dodecane-4-carboxamide belongs to a class of chemicals known for their complex spirocyclic and heterocyclic structures. Such compounds have attracted interest due to their unique chemical and physical properties, which make them valuable in various scientific and industrial applications, excluding drug use and dosage or side effects considerations.

Synthesis Analysis

The synthesis of similar triazaspiro dodecane compounds involves multistep chemical reactions. For example, bromination of 1-methylpiperidine-4-carboxaldehyde, followed by cyanoethylation and alkylation with alkyl halides, has been used to synthesize mono- and di-substituted derivatives of 1,4,9-triazaspiro[5,5]undecane and 3,7,11-triazaspiro[5,6]dodecane (Kuroyan, Sarkisyan, & Vartanyan, 1986).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of spirocyclic frameworks integrating triazaspiro dodecane cores. These structures exhibit unique stereochemical features and are often analyzed using NMR and mass spectrometry techniques (Kuroyan, Pogosyan, & Grigoryan, 1991).

Chemical Reactions and Properties

Compounds within this family can undergo various chemical reactions, including electrophilic ipso-iodocyclization, to synthesize derivatives with modified functional groups. These reactions are selective and yield compounds with distinct chemical properties (Yu et al., 2008).

properties

IUPAC Name

N-ethyl-1-methyl-9-oxo-1,4,10-triazaspiro[5.6]dodecane-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H24N4O2/c1-3-14-12(19)17-9-8-16(2)13(10-17)5-4-11(18)15-7-6-13/h3-10H2,1-2H3,(H,14,19)(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXHZRDYTJWPPRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)N1CCN(C2(C1)CCC(=O)NCC2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H24N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Ethyl-1-methyl-10-oxo-1,4,9-triazaspiro[5.6]dodecane-4-carboxamide

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